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Compound of Interest

2-amino-2-(4-
Compound Name:

hydroxyphenyl)acetic acid

Cat. No.: B125113

Essential Safety and Handling Guide for 2-Amino-2-
(4-hydroxyphenyl)acetic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-amino-2-(4-hydroxyphenyl)acetic acid in a laboratory setting. It
is intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Safety Data Summary

2-Amino-2-(4-hydroxyphenyl)acetic acid presents several hazards that necessitate careful
handling and the use of appropriate personal protective equipment (PPE).[1] The primary
routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.
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Hazard Classification

GHS Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity, Single Exposure
(Category 3)

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling this

compound. The following table outlines the recommended PPE.
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. Specification and
Body Part Recommended Protection .
Rationale

An N95 or higher-rated
particulate respirator is
) ) essential to prevent the
Respiratory NIOSH-approved respirator ) ] ]
inhalation of airborne powder,
which can cause respiratory

irritation.[2]

Nitrile or other suitable
chemical-resistant gloves
should be worn. Double
gloving is recommended for
Hands Chemical-resistant gloves enhanced protection.[2]
Gloves should be inspected
before use and changed
regularly, or immediately if

contaminated or damaged.[2]

To protect against dust
particles and potential
) splashes, chemical safety
Eyes Safety goggles or a face shield
goggles are mandatory. A face
shield provides an additional

layer of protection.[2][3]

A lab coat or coveralls should

be worn to protect skin and
Body Laboratory coat or coveralls _

personal clothing from

contamination.[4]

Protective footwear is required
Feet Closed-toe shoes to prevent injury from spills or
dropped objects.[5]

Operational Plan for Safe Handling
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to control
dust and vapor exposure.[6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[6]

Before handling, review the Safety Data Sheet (SDS) for 2-amino-2-(4-
hydroxyphenyl)acetic acid.[1]

. Handling the Compound:
Wear all required PPE as specified in the table above.

Avoid generating dust when weighing or transferring the powder. Use techniques such as
gentle scooping and handling in a draft-free environment within the fume hood.

Do not eat, drink, or smoke in the laboratory or when handling the chemical.[1]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]
. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek medical
advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms develop.[1][6]
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[7]

Disposal Plan

Proper disposal of 2-amino-2-(4-hydroxyphenyl)acetic acid and contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of unused or waste 2-amino-2-(4-hydroxyphenyl)acetic acid as
hazardous chemical waste.[8] It should be collected in a clearly labeled, sealed container.

o Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other
materials that have come into contact with the chemical should be considered contaminated.
These items must be placed in a designated hazardous waste container for disposal.

o Spills: In the event of a spill, carefully sweep or vacuum up the solid material, avoiding dust
generation.[6] Place the collected material and all cleanup supplies into a sealed, labeled
container for hazardous waste disposal. The spill area should then be decontaminated.

e Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures and to ensure compliance with all local, state, and federal
regulations.

Visual Workflow and Hazard Management

To further clarify the safety procedures, the following diagrams illustrate the safe handling
workflow and the logical relationships in hazard management.

Preparation Handling Cleanup & Disposal

Review SDS gmmg Don PPE Setup in Fume Hood gmm g Weigh Compound Transfer Compound f4l>| Decontaminate Workspace |—>| Dispose of Waste |—>| Doff PPE |—>| Wash Hands |
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Caption: Workflow for the safe handling of 2-amino-2-(4-hydroxyphenyl)acetic acid.
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Caption: Logical relationship of hazard management for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(4-hydroxyphenyl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125113#personal-protective-equipment-for-handling-
2-amino-2-4-hydroxyphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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